Cadmium116

• CAS No.: 14390-59-1
• Molecular Formula: C36H69CeO6

Description

Fundamental Nuclear Properties of Cadmium-116

The nuclear structure of Cadmium-116 exhibits distinctive characteristics that define its behavior and applications in scientific research. The isotope possesses an atomic number of 48, indicating the presence of 48 protons within its nucleus, while containing 68 neutrons to achieve its mass number of 116. This neutron-to-proton ratio contributes to the remarkable stability observed in this isotope, resulting in nuclear properties that distinguish it from other cadmium isotopes.

The atomic mass of Cadmium-116 has been precisely determined through advanced mass spectrometry techniques, measuring 115.904756 atomic mass units. This precise mass determination enables accurate calculations in nuclear physics applications and provides essential data for theoretical models describing nuclear behavior. The isotope demonstrates a nuclear spin of zero, indicating that the nuclear angular momentum results in a spherically symmetric ground state configuration. This zero-spin characteristic simplifies certain nuclear physics calculations and contributes to the isotope's utility in experimental applications.

One of the most remarkable properties of Cadmium-116 is its extraordinarily long half-life, measured at approximately 3.300 × 10^19 years. This half-life far exceeds the current age of the universe, effectively rendering the isotope stable for all practical purposes. However, theoretical considerations and experimental observations have confirmed that Cadmium-116 undergoes two-neutrino double beta decay, a rare nuclear process with a measured half-life of (2.62 ± 0.14) × 10^19 years. This decay process represents one of the rarest nuclear phenomena observed in nature, making Cadmium-116 an invaluable subject for fundamental physics research.

Table 1: Nuclear Properties of Cadmium-116

Property	Value	Units
Atomic Number (Z)	48	-
Mass Number (A)	116	-
Neutron Number (N)	68	-
Atomic Mass	115.904756	Da
Nuclear Spin	0	-
Half-life	3.300 × 10^19	years
Two-neutrino Double Beta Decay Half-life	(2.62 ± 0.14) × 10^19	years
Quadrupole Moment	0	-

The physical properties of Cadmium-116 reflect the general characteristics of cadmium metal while being influenced by its specific isotopic mass. The melting point of cadmium containing Cadmium-116 occurs at 594.22 Kelvin, while the boiling point reaches 1040 Kelvin. These thermal properties remain consistent across cadmium isotopes due to the dominant influence of electronic structure over nuclear mass differences in determining macroscopic physical properties.

Natural Abundance and Isotopic Distribution

Cadmium-116 represents a minority component within the natural isotopic distribution of cadmium, contributing approximately 7.51 percent to the total abundance of naturally occurring cadmium isotopes. This natural abundance places Cadmium-116 among the less common stable cadmium isotopes, with the distribution being dominated by Cadmium-114 at 28.73 percent and Cadmium-112 at 24.13 percent. Despite its relatively low natural abundance, Cadmium-116 plays a crucial role in nuclear physics research due to its unique decay properties and accessibility for isotopic enrichment processes.

The isotopic composition of natural cadmium reflects complex nucleosynthetic processes that occurred during stellar evolution and cosmic chemical evolution. Cadmium-116 formation involves specific nuclear reactions within stellar environments, particularly during the slow neutron capture process that occurs in asymptotic giant branch stars. The current terrestrial abundance of Cadmium-116 represents the integrated result of these stellar nucleosynthetic processes, cosmic ray interactions, and radioactive decay processes that have operated over billions of years.

Table 2: Natural Abundance of Cadmium Isotopes

Isotope	Natural Abundance	Status
Cadmium-106	1.25%	Stable
Cadmium-108	0.89%	Stable
Cadmium-110	12.49%	Stable
Cadmium-111	12.80%	Stable
Cadmium-112	24.13%	Stable
Cadmium-113	12.22%	Long-lived radioactive
Cadmium-114	28.73%	Stable
Cadmium-116	7.51%	Long-lived radioactive

The geographical distribution of Cadmium-116 abundance remains remarkably consistent across different terrestrial sources, reflecting the thorough mixing of isotopic compositions during geological processes. Mining operations that extract cadmium as a byproduct of zinc and lead processing encounter Cadmium-116 in proportions consistent with the global average abundance. This consistency enables reliable predictions of Cadmium-116 availability for research applications and industrial processes requiring isotopically enriched materials.

For scientific applications requiring enhanced Cadmium-116 concentrations, isotopic enrichment processes have been developed to increase the relative abundance of this isotope. Enrichment techniques typically employ gas centrifugation or electromagnetic separation methods to achieve Cadmium-116 purities exceeding 80 percent. These enriched samples enable more sensitive experimental measurements and reduce background interference from other cadmium isotopes in precision nuclear physics experiments.

Historical Discovery and Research Milestones

The discovery of Cadmium-116 represents a significant milestone in the development of mass spectrometry and isotopic analysis techniques during the early twentieth century. Francis William Aston first reported the observation of Cadmium-116 in 1925 through his pioneering work on mass spectra analysis at the Cavendish Laboratory in Cambridge, United Kingdom. Aston's investigation employed an anode ray discharge tube containing cadmium fluoride and lithium fluoride, enabling the identification of multiple cadmium isotopes including Cadmium-116. His historic publication, "The Mass Spectra of Chemical Elements, Part VI. Accelerated Anode Rays Continued," documented the existence of six cadmium isotopes, including masses 110, 111, 112, 113, 114, and 116.

The early identification of Cadmium-116 occurred during a period of rapid advancement in nuclear physics instrumentation and theoretical understanding. Aston's mass spectrometric techniques represented cutting-edge technology for the era, enabling precise determination of atomic masses and isotopic compositions that were previously impossible to measure. The successful identification of Cadmium-116 contributed to the growing recognition that elements could exist as multiple isotopic forms, fundamentally changing scientific understanding of atomic structure and nuclear composition.

Subsequent decades witnessed significant advances in Cadmium-116 research, particularly following the development of more sophisticated nuclear physics experimental techniques. The isotope gained particular prominence in the latter half of the twentieth century as scientists began investigating rare nuclear decay processes that could provide insights into fundamental particle physics phenomena. The recognition that Cadmium-116 undergoes double beta decay established it as a crucial isotope for neutrino physics research and tests of fundamental symmetries in nature.

Table 3: Historical Research Milestones for Cadmium-116

Year	Milestone	Research Team/Institution	Significance
1925	First observation	Francis William Aston, Cavendish Laboratory	Initial isotopic identification
1950s-1960s	Nuclear structure studies	Various international teams	Detailed nuclear property determination
1980s-1990s	Double beta decay recognition	Multiple collaborations	Identification of rare decay process
2000s	Aurora experiment initiation	Gran Sasso Underground Laboratory	Precision double beta decay measurements
2016	Enhanced sensitivity achievements	Aurora collaboration	Advanced experimental limits

The modern era of Cadmium-116 research has been dominated by sophisticated underground laboratory experiments designed to study double beta decay processes with unprecedented precision. The Aurora experiment, conducted at the Gran Sasso Underground Laboratory, represents one of the most advanced investigations of Cadmium-116 double beta decay. This experiment employs 1.162 kilograms of cadmium tungstate crystal scintillators enriched in Cadmium-116 to 82 percent purity, enabling sensitive measurements of the two-neutrino double beta decay half-life with record-breaking accuracy.

Contemporary research on Cadmium-116 continues to push the boundaries of experimental nuclear physics, with investigations focusing on both the measured two-neutrino double beta decay process and searches for the hypothetical neutrinoless double beta decay. These studies have achieved sensitivity levels that provide stringent limits on fundamental physics parameters, including effective neutrino masses and violations of lepton number conservation. The ongoing research programs represent international collaborative efforts involving multiple institutions and advanced underground laboratory facilities, demonstrating the continued scientific importance of Cadmium-116 in fundamental physics research.

The evolution of Cadmium-116 research from its initial discovery through modern sophisticated experiments illustrates the progressive development of nuclear physics as a scientific discipline. Each milestone has contributed essential knowledge about nuclear structure, radioactive decay processes, and fundamental particle interactions, establishing Cadmium-116 as an isotope of enduring scientific significance. Current research trajectories suggest that Cadmium-116 will continue to play important roles in advancing our understanding of nuclear physics and particle physics phenomena for many years to come.

Preparation Methods

Isotopic Enrichment of Cadmium-116

Cadmium-116 constitutes approximately 7.5% of naturally occurring cadmium . Industrial-scale enrichment employs electromagnetic separation or gas centrifugation to isolate 116Cd from its isotopic mixture. Electromagnetic separation leverages the mass-to-charge ratio differences between isotopes, while gas centrifugation exploits mass-dependent sedimentation in a rotating chamber. Post-enrichment, the isotopic purity of 116Cd is verified via mass spectrometry. For example, American Elements produces 116Cd-enriched cadmium oxide (116CdO) with >99% isotopic purity, which serves as a precursor for advanced applications .

Fission-Based Production of Cadmium-116

116Cd is a byproduct of nuclear fission in reactors, arising from the decay of uranium-235 and plutonium-239. Spent nuclear fuel contains trace amounts of 116Cd, which is isolated through solvent extraction or ion-exchange chromatography. The process involves dissolving fuel rods in nitric acid, followed by sequential precipitation steps to separate cadmium from lanthanides and actinides. Fission-derived 116Cd is critical for research due to its high neutron absorption cross-section .

Chemical Synthesis of Cadmium-116 Oxide

Cadmium-116 oxide (116CdO) is synthesized by oxidizing metallic 116Cd in a controlled oxygen environment. The reaction proceeds as:

2 \, ^{116}\text{Cd} + \text{O}_2 \rightarrow 2 \, ^{116}\text{CdO} \quad \text{}

American Elements produces 116CdO in ultra-high purity (99.99%) forms, including nanoparticles and sputtering targets . Key properties of 116CdO are summarized below:

Property	Value
Appearance	Solid
Melting Point	N/A
Density	8.15 g/cm³
Solubility in H₂O	Insoluble

Preparation of Cadmium-116 Carboxylate Complexes

Cadmium-116 carboxylates are synthesized via ligand exchange reactions. A representative method involves treating [Tm^Bu]CdMe (a cadmium methyl complex) with carboxylic acids (RCO₂H) to form [Tm^Bu]Cd(O₂CR) . For example, reacting [Tm^Bu]CdMe with 4-methylbenzoic acid yields [Tm^Bu]Cd(O₂C(C₆H₄-4-Me)):

$$[Tm^{Bu}]CdMe + \text{4-MeC}$$6\text{H}4\text{CO}2\text{H} \rightarrow [Tm^{Bu}]Cd(O2C(C6H4-4-Me)) + \text{CH}_4 \quad \text{}

The reaction is conducted in benzene at room temperature, with a 65% yield after purification . NMR studies confirm rapid carboxylate exchange between [Tm^Bu]Cd(O₂CR) and free carboxylic acids, indicative of an associative mechanism .

Synthesis of Cadmium-116 Thiocarboxylate Derivatives

Thiocarboxylate complexes like [Tm^Bu]Cd[SC(O)Ph] are prepared by reacting [Tm^Bu]CdMe with thiobenzoic acid (HSCOPh) . The sulfur-rich coordination environment stabilizes the κ¹-S bonding mode, as confirmed by X-ray diffraction (Cd–S bond: 2.478 Å) . The IR spectrum of [Tm^Bu]Cd[SC(O)Ph] shows a ν(CO) absorption at 1550 cm⁻¹, consistent with thiocarboxylate coordination .

Analytical Characterization of Cadmium-116 Compounds

Techniques such as X-ray diffraction, NMR spectroscopy, and mass spectrometry are pivotal for characterizing 116Cd compounds. For example, [Tm^Bu]Cd(O₂CR) complexes show distinct ¹H NMR shifts for ligand protons (δ = 6.8–7.2 ppm), confirming successful synthesis . Isotopic purity is verified via inductively coupled plasma mass spectrometry (ICP-MS), with detection limits <0.01% for isotopic impurities .

Applications of Cadmium-116 and Its Derivatives

116CdO is used in neutron detectors and semiconductor research due to its thermal neutron capture cross-section (2,500 barns) . Cadmium carboxylates serve as precursors for quantum dots and metalloenzyme models . Nuclear applications leverage 116Cd’s stability in high-radiation environments .

Scientific Research Applications

Cadmium-116 is extensively used in scientific research, particularly in the study of neutrinoless double-beta decay. This isotope is a favorable candidate for such studies due to its high decay energy and the possibility of industrial enrichment . Additionally, cadmium-116 is used in the production of cadmium tungstate (CdWO₄) scintillators, which are employed in particle physics experiments to detect ionizing radiation .

In the field of materials science, cadmium-116 is used in the development of advanced materials with unique optical and electronic properties. Its applications extend to catalysis, solar cells, and nanotechnology.

Mechanism of Action

The mechanism by which cadmium-116 exerts its effects is primarily through its interactions at the atomic and subatomic levels. In neutrinoless double-beta decay experiments, cadmium-116 undergoes a nuclear transition that is not allowed by the standard model of particle physics. This transition involves the emission of two electrons without the accompanying neutrinos, providing insights into the fundamental properties of neutrinos and the conservation of lepton number .

At the molecular level, cadmium-116 can interact with various cellular components, including proteins and DNA. These interactions can lead to oxidative stress, disruption of calcium signaling, and interference with cellular signaling pathways such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathways .

Comparison with Similar Compounds

Key Observations :

• Neutron Capture : ¹¹³Cd and ¹¹⁶Cd have lower thermal neutron capture cross-sections compared to ¹¹³Cd (20,000 barns), making them less critical in nuclear shielding .
• Environmental Impact : Isotopes like ¹¹⁴Cd are monitored in pollution studies due to cadmium’s toxicity, but ¹¹⁶Cd’s role remains understudied .

Comparison with Structurally Similar Cadmium Compounds

Cadmium forms compounds with chalcogens and halogens. Below is a comparison of ¹¹⁶Cd-containing compounds with analogous cadmium derivatives:

3.1 Cadmium Oxide (CdO) vs. Cadmium Sulfide (CdS)

Property	Cadmium Oxide (CdO)	Cadmium Sulfide (CdS)
Structure	Cubic rock salt	Hexagonal wurtzite or cubic zinc blende
Band Gap (eV)	2.3 (direct)	2.4–2.5 (direct)
Applications	Transparent conductive coatings	Photovoltaic cells, pigments

3.2 Cadmium Chloride (CdCl₂) vs. Cadmium Nitrate (Cd(NO₃)₂)

Property	Cadmium Chloride (CdCl₂)	Cadmium Nitrate (Cd(NO₃)₂)
Solubility	140 g/100 mL (20°C)	215 g/100 mL (20°C)
Toxicity	Highly toxic (LD₅₀: 88 mg/kg, rats)	Highly toxic (LD₅₀: 100 mg/kg, rats)
Uses	Electroplating, PVC stabilizers	Glass manufacturing, ceramics

Q & A

Q. What are the critical physical and nuclear properties of Cadmium-116 that researchers must consider in experimental design?

Cadmium-116 (⁶⁴Cd) is a stable isotope with unique nuclear properties, including its neutron-rich composition and role in neutron capture studies. Key properties include its natural abundance (~7.5%), nuclear spin (I = 0), and binding energy. Researchers should consult nuclear databases like the IAEA Nuclear Data Services or the NNDC (National Nuclear Data Center) for decay schemes and cross-section data. Experimental protocols should account for isotopic purity, as trace impurities (e.g., ¹¹³Cd) may skew neutron activation results .

Q. What safety protocols are essential for handling Cadmium-116 in laboratory settings?

Cadmium compounds are toxic and carcinogenic. Researchers must:

• Use PPE (gloves, lab coats, safety goggles) and work in fume hoods to avoid inhalation/contact .
• Store solid Cadmium-116 in sealed, labeled containers to prevent contamination .
• Dispose of waste via certified hazardous waste protocols, including neutralization of acidic solutions .

Q. How can researchers accurately measure the isotopic abundance of Cadmium-116 in environmental samples?

Isotope-ratio mass spectrometry (IRMS) or thermal ionization mass spectrometry (TIMS) are gold-standard methods. For trace analysis, inductively coupled plasma mass spectrometry (ICP-MS) with collision/reaction cells minimizes polyatomic interferences (e.g., ¹¹⁴Sn⁺ on ¹¹⁶Cd⁺). Calibration against certified reference materials (e.g., NIST SRM 3108) ensures precision .

Advanced Research Questions

Q. How can discrepancies in reported neutron capture cross-sections of Cadmium-116 be resolved?

Discrepancies often arise from differences in experimental setups (e.g., neutron source energy spectra or detector efficiency). Researchers should:

• Replicate experiments using monoenergetic neutron beams (e.g., from ⁷Li(p,n) reactions) to isolate energy-dependent effects.
• Perform uncertainty quantification using Monte Carlo simulations (e.g., MCNP or GEANT4) to model detector response .
• Cross-validate results with complementary techniques like activation analysis and time-of-flight (TOF) measurements .

Q. What experimental designs are optimal for studying the β-decay pathways of neutron-rich Cadmium isotopes, including ¹¹⁶Cd?

• Use high-resolution γ-ray spectroscopy (HPGe detectors) coupled with β-delayed neutron detectors to trace decay chains.
• Employ isotope separation on-line (ISOL) facilities to produce pure Cadmium-116 beams.
• Control for isomeric state interferences by integrating delayed coincidence techniques .

Q. How can researchers address contradictions in the geochemical behavior of Cadmium-116 observed in environmental vs. laboratory studies?

Environmental samples often exhibit complex matrix effects (e.g., organic ligand binding). Methodological steps include:

• Conducting controlled lab experiments with synthetic matrices mimicking natural conditions.
• Applying sequential extraction protocols (e.g., BCR method) to isolate Cd fractions.
• Comparing results with synchrotron-based XANES/EXAFS to assess speciation .

Methodological Frameworks

Q. What statistical frameworks are recommended for analyzing low-signal data in Cadmium-116 decay studies?

Bayesian inference models improve reliability in low-count scenarios (e.g., rare decay events). Use Markov Chain Monte Carlo (MCMC) methods to estimate posterior distributions of decay constants. Validate models with synthetic data generated from Poisson distributions .

Q. How should researchers design a literature review to identify gaps in Cadmium-116 nuclear data?

• Systematically search databases (Web of Science, Scopus) using keywords: "Cadmium-116," "neutron capture," "nuclear structure."
• Apply PRISMA guidelines for screening and meta-analysis.
• Prioritize peer-reviewed journals (e.g., Physical Review C) over preprints to ensure data reliability .

Tables for Quick Reference

Analytical Technique	Application to Cadmium-116	Key Considerations
ICP-MS	Isotopic abundance measurement	Correct for Sn⁺ isobaric interferences
TIMS	High-precision isotope ratio analysis	Requires ultra-high vacuum conditions
Neutron Activation Analysis	Neutron cross-section determination	Use CdO pellets for uniform irradiation

Safety Protocol	Procedure	Reference Standard
Waste Neutralization	Treat acidic Cd solutions with NaOH	OSHA 29 CFR 1910.1026
PPE Compliance	Mandatory use of nitrile gloves	ANSI/ISEA 105-2016